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Compound of Interest

Compound Name: 2,5-di-tert-Butylaniline

Cat. No.: B182394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5-di-
tert-butylaniline (CAS No. 21860-03-7). Due to the limited availability of direct experimental

spectra for this specific isomer, this guide utilizes predictive data based on the known

spectroscopic behavior of the closely related isomer, 3,5-di-tert-butylaniline, and fundamental

principles of spectroscopy. This information is intended to serve as a valuable resource for

researchers in compound identification, structural elucidation, and analytical method

development.

Compound Information
Property Value

Chemical Name 2,5-di-tert-butylaniline

CAS Number 21860-03-7[1][2][3]

Molecular Formula C₁₄H₂₃N[1][3][4]

Molecular Weight 205.34 g/mol [1]

Melting Point 103-106 °C[5]

Predicted Spectroscopic Data
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The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 2,5-di-tert-butylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.1-7.3 d 1H Ar-H

~6.9-7.1 dd 1H Ar-H

~6.7-6.9 d 1H Ar-H

~3.6 (broad s) s 2H -NH₂

~1.3 s 9H tert-butyl

~1.2 s 9H tert-butyl

¹³C NMR (Carbon-13 NMR) Data (Predicted)
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Chemical Shift (δ) ppm Assignment

~146 Ar-C (C-NH₂)

~142 Ar-C (C-tert-butyl)

~138 Ar-C (C-tert-butyl)

~125 Ar-CH

~118 Ar-CH

~115 Ar-CH

~34.5 Quaternary C (tert-butyl)

~34.0 Quaternary C (tert-butyl)

~31.5 CH₃ (tert-butyl)

~29.5 CH₃ (tert-butyl)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~3400-3500 Medium, Sharp (doublet) N-H stretch (primary amine)[5]

~2850-2970 Strong
C-H stretch (aliphatic, tert-

butyl)[5]

~1600-1620 Medium N-H bend (scissoring)

~1450-1500 Medium C=C stretch (aromatic ring)

~800-850 Strong
C-H bend (aromatic, out-of-

plane)

Mass Spectrometry (MS)
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m/z Relative Intensity (%) Assignment

205 High [M]⁺ (Molecular Ion)[6]

190 High [M-CH₃]⁺[6]

148 Medium [M-C(CH₃)₃]⁺

57 High [C(CH₃)₃]⁺

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 2,5-di-tert-butylaniline (5-10 mg) is prepared in a deuterated solvent (e.g.,

CDCl₃, 0.5-0.7 mL) and transferred to a 5 mm NMR tube. The spectrum is recorded on a

standard NMR spectrometer (e.g., 400 or 500 MHz). Chemical shifts are reported in parts per

million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy
The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

a solid sample like 2,5-di-tert-butylaniline, the KBr pellet method is suitable. A small amount

of the sample (1-2 mg) is ground with anhydrous KBr (100-200 mg) and pressed into a thin,

transparent pellet. The spectrum is then recorded.

Mass Spectrometry (MS)
Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)

source. The sample is introduced into the ion source, where it is bombarded with electrons

(typically 70 eV), causing ionization and fragmentation. The resulting ions are then separated

by their mass-to-charge ratio (m/z) and detected.

Visualizations
Caption: Molecular structure of 2,5-di-tert-butylaniline.
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General Spectroscopic Analysis Workflow

General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.
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Predicted Mass Spectrometry Fragmentation of 2,5-di-tert-butylaniline

Predicted Mass Spectrometry Fragmentation of 2,5-di-tert-butylaniline
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Caption: Predicted MS fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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